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Compound of Interest

Benzamide,2,2'-dithiobis[N-
Compound Name:
methyl-

cat. No.: B8103082

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount for laboratory safety and environmental protection.
This document provides essential, immediate safety and logistical information, including
operational and disposal plans for Benzamide, 2,2'-dithiobis[N-methyl-].

Chemical and Physical Properties

A summary of the key quantitative data for Benzamide, 2,2'-dithiobis[N-methyl-] is provided in
the table below for easy reference.

Property Value

Molecular Formula C16H16N202S2[1][2][13]114][5][6]
Molecular Weight 332.44 g/mol [1][2][3][5]

CAS Number 2527-58-4[1][2][3][4][5]

Melting Point 216.50 °C[3]

Boiling Point 545.90 °C[3]

Storage Temperature 2°C - 8°C[3][5]

Proper Disposal Procedures
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The disposal of Benzamide, 2,2'-dithiobis[N-methyl-] must be conducted in accordance with all
applicable federal, state, and local environmental regulations.[1][7] Discharge into the
environment must be strictly avoided.[1] The following step-by-step guide outlines the
recommended disposal protocol.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate personal
protective equipment. This includes:

e Gloves: Chemical-resistant gloves.

o Eye Protection: Safety glasses or goggles.[1][8]

» Clothing: A lab coat or other protective clothing to avoid skin contact.[1][8]
Step 2: Waste Collection

o Carefully collect the waste material. If it is a solid, avoid creating dust.[1][7]
o Use spark-proof tools and explosion-proof equipment if necessary.[1]

o Place the waste into a suitable, clearly labeled, and closed container to await disposal.[1] Do
not mix with other waste.[7]

Step 3: Spillage and Contaminated Materials
 In case of a spill, prevent the material from entering drains.[1][7]
o Collect any spillage and dispose of it promptly.[1]

e Any materials used to clean up a spill, as well as any contaminated work clothing, should be
considered hazardous waste and disposed of accordingly.[1][8] Contaminated clothing
should be taken off and washed before reuse.[1][8]

Step 4: Final Disposal
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e The sealed container of Benzamide, 2,2'-dithiobis[N-methyl-] waste should be transferred to
an approved waste disposal plant or a licensed waste disposal company.[7]

o Contaminated packaging can be triple-rinsed (or equivalent) and offered for recycling or
reconditioning. Alternatively, it can be punctured to render it unusable and then disposed of
in a sanitary landfill. For combustible packaging, controlled incineration with flue gas
scrubbing is a possible option.[1]

Accidental Exposure First Aid

e If on skin: Wash with plenty of water. If skin irritation or a rash occurs, seek medical help.[1]

[8]

 Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][8]

« |If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Benzamide,
2,2'-dithiobis[N-methyl-].
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Start: Need to Dispose of
Benzamide, 2,2'-dithiobis[N-methyl-]

:

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Collect Waste Material
in a Suitable, Closed Container

Is there a spill?

Dispose of Container Contain and Clean Up Spill
via Approved Waste Disposal Service Following Safety Protocols

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Benzamide, 2,2'-dithiobis[N-methyl-].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Disposal Protocol for Benzamide,
2,2'-dithiobis[N-methyl-]]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103082#benzamide-2-2-dithiobis-n-methyl-proper-

disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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